Cas no 113121-50-9 (6-(m-Tolyl)pyridazin-3-amine)

• Product Name: 6-(m-Tolyl)pyridazin-3-amine
• CAS No: 113121-50-9
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 130061
• PubChem ID: 15497750
• Update Time: 2025-06-09

6-(m-Tolyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(m-Tolyl)pyridazin-3-amine
• 6-(3-Methylphenyl)-3-pyridazinamine
• 3-Pyridazinamine, 6-(3-methylphenyl)-
• 6-(3-methylphenyl)pyridazin-3-amine
• 6-M-tolylpyridazin-3-aMine
• DTXSID00573340
• 113121-50-9
• SCHEMBL16826158
• AKOS011483806
• 3-Pyridazinamine,6-(3-methylphenyl)-

• Inchi： 1S/C11H11N3/c1-8-3-2-4-9(7-8)10-5-6-11(12)14-13-10/h2-7H,1H3,(H2,12,14)
• InChI Key： CJLLUBKJJUQVCE-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(N)N=1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 185.09500
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.80000
• LogP: 2.61540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(m-Tolyl)pyridazin-3-amine

Introduction to 6-(m-Tolyl)pyridazin-3-amine (CAS No. 113121-50-9)

6-(m-Tolyl)pyridazin-3-amine, with the CAS number 113121-50-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of the m-tolyl substituent on the pyridazine ring imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 6-(m-Tolyl)pyridazin-3-amine consists of a pyridazine ring with an amino group at the 3-position and an m-tolyl group at the 6-position. The m-tolyl group, which is a methyl-substituted phenyl ring, enhances the lipophilicity and bioavailability of the compound, contributing to its potential as a drug candidate. The amino group provides a reactive site for further chemical modifications, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, significant research efforts have been directed towards understanding the pharmacological properties of 6-(m-Tolyl)pyridazin-3-amine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-(m-Tolyl)pyridazin-3-amine and its derivatives demonstrated selective inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This finding suggests that 6-(m-Tolyl)pyridazin-3-amine could be a promising lead compound for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Beyond its anti-inflammatory properties, 6-(m-Tolyl)pyridazin-3-amine has also shown potential in cancer therapy. Research conducted by a team at the National Cancer Institute found that certain derivatives of 6-(m-Tolyl)pyridazin-3-amine exhibited selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making these compounds attractive candidates for further preclinical and clinical evaluation.

The synthetic accessibility of 6-(m-Tolyl)pyridazin-3-amine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One common approach involves the condensation of 6-chloropyridazine with m-tolyldiamine, followed by deprotection to yield the final product. These synthetic methods are scalable and can be adapted for large-scale production, facilitating the transition from laboratory research to industrial applications.

In addition to its therapeutic potential, 6-(m-Tolyl)pyridazin-3-amine has also been explored as a tool compound in chemical biology studies. Its ability to modulate specific biological pathways makes it useful for investigating cellular processes and identifying new drug targets. For example, researchers at Harvard University used 6-(m-Tolyl)pyridazin-3-amine-based probes to study protein-protein interactions involved in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic strategies.

The safety profile of 6-(m-Tolyl)pyridazin-3-amine is an important consideration for its development as a drug candidate. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

In conclusion, 6-(m-Tolyl)pyridazin-3-amine (CAS No. 113121-50-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable scaffold for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as an important molecule in the quest for innovative treatments.